Cas no 80783-53-5 (3-(tert-butoxy)propan-1-ol)

• Product Name: 3-(tert-butoxy)propan-1-ol
• CAS No: 80783-53-5
• MF: C₇H₁₆O₂
• MW: 132.200742721558
• CID: 986077
• PubChem ID: 5056739
• Update Time: 2025-04-20

3-(tert-butoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-TERT.-BUTYLOXY-1-PROPANOL
• 3-[(2-methylpropan-2-yl)oxy]propan-1-ol
• 3-(tert-butoxy)propan-1-ol
• 3-tert-Butyloxy-1-propanol
• t-butoxy propanol
• AKOS012353149
• AT13983
• 3-tert-butoxy-propan-1-ol
• GHTWMSKPKHLXPE-UHFFFAOYSA-N
• SCHEMBL217776
• DTXSID00407858
• CHEMBL2447944
• 1-Propanol, 3-(1,1-dimethylethoxy)-
• CS-0236905
• 3-tert-butoxy-1-propanol
• 3-tert-butoxypropan-1-ol
• EN300-174976
• 80783-53-5
• starbld0009328
• DB-203915

• Inchi： 1S/C7H16O2/c1-7(2,3)9-6-4-5-8/h8H,4-6H2,1-3H3
• InChI Key： GHTWMSKPKHLXPE-UHFFFAOYSA-N
• SMILES： O(CCCO)C(C)(C)C

Computed Properties

• Exact Mass: 132.11500
• Monoisotopic Mass: 132.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.891 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.422
• PSA: 29.46000
• LogP: 1.18390

3-(tert-butoxy)propan-1-ol Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10